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For Researchers, Scientists, and Drug Development Professionals in Aviation Safety

The ever-increasing volume of Notices to Airmen (NOTAMs) presents a significant challenge to

pilots and air traffic controllers who must quickly identify critical information to ensure flight

safety. The complex and often unstructured nature of NOTAMs makes manual processing time-

consuming and prone to error. Natural Language Processing (NLP) offers a promising solution

by automating the extraction of vital information from these notices. This guide provides a

comparative analysis of different NLP models applied to NOTAM information extraction,

supported by experimental data from recent research.

Performance of NLP Models for NOTAM Analysis
The successful application of NLP to NOTAMs involves various tasks, primarily classification

and named-entity recognition (NER). Classification aims to categorize NOTAMs based on their

content (e.g., aerodrome, airspace, navigation aid), while NER focuses on identifying and

extracting specific pieces of information, such as locations, times, and the nature of the hazard.

Recent studies have evaluated a range of NLP models for these tasks. Transformer-based

models, such as BERT, have shown exceptional performance, often outperforming traditional

machine learning and recurrent neural network (RNN) models.
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Here is a summary of the performance of different NLP models on NOTAM classification and

information extraction tasks, as reported in the literature:
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Experimental Methodologies
The performance of NLP models is highly dependent on the experimental setup. Below are the

methodologies employed in the studies cited above.

BERT for NOTAM Classification[1]
Dataset: A collection of open-source NOTAM data was filtered and balanced, resulting in

7,524 NOTAMs for training, validation, and testing (80-20 split).

Preprocessing: An uncased pre-trained BERT model was used, which handles lowercasing.

The model's tokenizer handles padding and tokenization.

Model Training: The pre-trained BERT model was fine-tuned on the NOTAM dataset. The

Adam optimizer was used with an initial learning rate of 1e-4 and a weight decay of 0.01.

The model was trained for 1 million steps with a batch size of 256.

Evaluation: The model's performance was evaluated based on its accuracy in classifying

NOTAMs into categories such as Aerodrome, Airspace, Navaid, Obstruction, and Procedure.

Transformer Models for Question Answering[2][3]
Dataset: A dataset of 3.7 million legacy NOTAMs and 1.04 million digital NOTAMs was used.

Preprocessing: Non-conforming NOTAMs were removed. The plain language format of

digital NOTAMs was used for the deep learning tasks.

Models: Pre-trained deep learning-based transformer models such as BERT, RoBERTa, and

XLNet were evaluated.
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Task: The models were assessed on a question-answering task to extract specific

information from the NOTAMs.

RNN Models for NOTAM Classification[1]
Dataset: The same open-source NOTAM dataset as the BERT classification task was used.

Word Embeddings: Three different pre-trained word embeddings were used: GloVe,

Word2Vec, and FastText.

Architecture: Recurrent Neural Networks (RNNs) were implemented with the different word

embeddings.

Evaluation: The models were evaluated on their classification accuracy. BERT was used as a

baseline for comparison.

spaCy for Named-Entity Recognition[4]
Dataset: A set of manually annotated NOTAMs was used for training.

Task: The goal was to extract specific information such as latitude, longitude, and height from

the NOTAM text.

Model: Named-entity recognition models were trained using spaCy.

Output: The extracted information was structured into a JSON file for further use in

applications like 3D visualizations.

Logical Workflow for NOTAM Information Extraction
The following diagram illustrates a typical workflow for processing and extracting information

from NOTAMs using NLP models.
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Caption: A typical workflow for NOTAM information extraction using NLP models.
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Conclusion
The application of advanced NLP models, particularly transformer-based architectures like

BERT, has demonstrated high accuracy in both classifying and extracting specific information

from NOTAMs.[1] These models can significantly reduce the manual workload and improve the

speed and reliability of information processing for aviation professionals. While traditional

models like RNNs with pre-trained embeddings also show good performance, they are

generally outperformed by the more modern transformer architectures.[1] The choice of model

will depend on the specific task, the available data, and the computational resources. Future

research will likely focus on further refining these models and integrating them into real-time

decision support systems for air traffic management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntrs.nasa.gov [ntrs.nasa.gov]

2. aviationsystems.arc.nasa.gov [aviationsystems.arc.nasa.gov]

3. ntrs.nasa.gov [ntrs.nasa.gov]

4. arc.aiaa.org [arc.aiaa.org]

5. repository.rit.edu [repository.rit.edu]

To cite this document: BenchChem. [comparative analysis of different NLP models for
NOTAM information extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6291764#comparative-analysis-of-different-nlp-
models-for-notam-information-extraction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://ntrs.nasa.gov/api/citations/20230017551/downloads/20230017551_SciTech_2024_FINAL.pdf
https://ntrs.nasa.gov/api/citations/20230017551/downloads/20230017551_SciTech_2024_FINAL.pdf
https://www.benchchem.com/product/b6291764?utm_src=pdf-custom-synthesis
https://ntrs.nasa.gov/api/citations/20230017551/downloads/20230017551_SciTech_2024_FINAL.pdf
https://aviationsystems.arc.nasa.gov/publications/2021/20210017786_Clarke_Aviation2021.pdf
https://ntrs.nasa.gov/citations/20210017850
https://arc.aiaa.org/doi/10.2514/6.2024-86218
https://repository.rit.edu/cgi/viewcontent.cgi?article=12923&context=theses
https://www.benchchem.com/product/b6291764#comparative-analysis-of-different-nlp-models-for-notam-information-extraction
https://www.benchchem.com/product/b6291764#comparative-analysis-of-different-nlp-models-for-notam-information-extraction
https://www.benchchem.com/product/b6291764#comparative-analysis-of-different-nlp-models-for-notam-information-extraction
https://www.benchchem.com/product/b6291764#comparative-analysis-of-different-nlp-models-for-notam-information-extraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6291764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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